Cas no 536705-33-6 (3-(3,5-dimethylphenyl)-2-{2-(morpholin-4-yl)-2-oxoethylsulfanyl}-3H,4H,5H-pyrimido5,4-bindol-4-one)

3-(3,5-dimethylphenyl)-2-{2-(morpholin-4-yl)-2-oxoethylsulfanyl}-3H,4H,5H-pyrimido5,4-bindol-4-one structure
536705-33-6 structure
Product Name:3-(3,5-dimethylphenyl)-2-{2-(morpholin-4-yl)-2-oxoethylsulfanyl}-3H,4H,5H-pyrimido5,4-bindol-4-one
CAS No:536705-33-6
MF:C24H24N4O3S
MW:448.537364006042
CID:6432552
PubChem ID:2156058
Update Time:2025-11-02

3-(3,5-dimethylphenyl)-2-{2-(morpholin-4-yl)-2-oxoethylsulfanyl}-3H,4H,5H-pyrimido5,4-bindol-4-one Chemical and Physical Properties

Names and Identifiers

    • 3-(3,5-dimethylphenyl)-2-{2-(morpholin-4-yl)-2-oxoethylsulfanyl}-3H,4H,5H-pyrimido5,4-bindol-4-one
    • 3-(3,5-dimethylphenyl)-2-((2-morpholino-2-oxoethyl)thio)-3H-pyrimido[5,4-b]indol-4(5H)-one
    • 3-(3,5-dimethylphenyl)-2-{[2-(morpholin-4-yl)-2-oxoethyl]sulfanyl}-3H,4H,5H-pyrimido[5,4-b]indol-4-one
    • CHEMBL1553783
    • EU-0089020
    • F0580-0286
    • SR-01000907046-1
    • AKOS002055083
    • Oprea1_304929
    • SR-01000907046
    • NCGC00135449-01
    • G856-0930
    • 3-(3,5-dimethylphenyl)-2-(2-morpholin-4-yl-2-oxoethyl)sulfanyl-5H-pyrimido[5,4-b]indol-4-one
    • HMS1901P03
    • 536705-33-6
    • 3-(3,5-dimethylphenyl)-2-((2-morpholino-2-oxoethyl)thio)-3,5-dihydro-4H-pyrimido[5,4-b]indol-4-one
    • 4H-Pyrimido[5,4-b]indol-4-one, 3-(3,5-dimethylphenyl)-3,5-dihydro-2-[[2-(4-morpholinyl)-2-oxoethyl]thio]-
    • Inchi: 1S/C24H24N4O3S/c1-15-11-16(2)13-17(12-15)28-23(30)22-21(18-5-3-4-6-19(18)25-22)26-24(28)32-14-20(29)27-7-9-31-10-8-27/h3-6,11-13,25H,7-10,14H2,1-2H3
    • InChI Key: YLBCIVBWEKMVGF-UHFFFAOYSA-N
    • SMILES: N1C2=C(C=CC=C2)C2N=C(SCC(N3CCOCC3)=O)N(C3=CC(C)=CC(C)=C3)C(=O)C1=2

Computed Properties

  • Exact Mass: 448.15691181g/mol
  • Monoisotopic Mass: 448.15691181g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 4
  • Complexity: 746
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 103Ų

3-(3,5-dimethylphenyl)-2-{2-(morpholin-4-yl)-2-oxoethylsulfanyl}-3H,4H,5H-pyrimido5,4-bindol-4-one Pricemore >>

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Additional information on 3-(3,5-dimethylphenyl)-2-{2-(morpholin-4-yl)-2-oxoethylsulfanyl}-3H,4H,5H-pyrimido5,4-bindol-4-one

Recent Advances in the Study of 3-(3,5-dimethylphenyl)-2-{2-(morpholin-4-yl)-2-oxoethylsulfanyl}-3H,4H,5H-pyrimido[5,4-b]indol-4-one (CAS: 536705-33-6)

The compound 3-(3,5-dimethylphenyl)-2-{2-(morpholin-4-yl)-2-oxoethylsulfanyl}-3H,4H,5H-pyrimido[5,4-b]indol-4-one (CAS: 536705-33-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, characterized by its pyrimidoindole core and morpholine moiety, exhibits promising biological activities, particularly in the context of kinase inhibition and anticancer research. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its efficacy in various disease models.

One of the key areas of investigation has been the compound's role as a potent inhibitor of specific protein kinases involved in cancer cell proliferation and survival. In vitro studies have demonstrated that 536705-33-6 effectively targets kinases such as PI3K and mTOR, which are critical components of the PI3K/AKT/mTOR signaling pathway. This pathway is frequently dysregulated in numerous cancers, making it a prime target for therapeutic intervention. The compound's ability to disrupt this pathway has shown promising results in reducing tumor growth and inducing apoptosis in cancer cell lines, including those resistant to conventional therapies.

Structural-activity relationship (SAR) studies have further revealed that the morpholine and dimethylphenyl groups play a crucial role in the compound's binding affinity and selectivity. Modifications to these moieties have been explored to enhance the compound's pharmacokinetic profile, including its solubility, metabolic stability, and bioavailability. Recent synthetic approaches have also focused on improving the yield and purity of 536705-33-6, leveraging advanced techniques such as microwave-assisted synthesis and flow chemistry to streamline production.

In vivo studies have provided additional insights into the compound's therapeutic potential. Preclinical models of breast, lung, and colorectal cancers have shown that 536705-33-6 can significantly inhibit tumor progression with minimal off-target effects. These findings have spurred interest in advancing the compound into clinical trials, with ongoing efforts to address challenges related to formulation and delivery. For instance, nanoparticle-based delivery systems are being investigated to enhance the compound's tumor-targeting capabilities and reduce systemic toxicity.

Beyond its anticancer properties, recent research has explored the potential of 536705-33-6 in other therapeutic areas. Preliminary data suggest that the compound may also exhibit anti-inflammatory and neuroprotective effects, opening new avenues for its application in neurodegenerative diseases and chronic inflammatory conditions. However, further studies are needed to fully elucidate these effects and their underlying mechanisms.

In conclusion, 3-(3,5-dimethylphenyl)-2-{2-(morpholin-4-yl)-2-oxoethylsulfanyl}-3H,4H,5H-pyrimido[5,4-b]indol-4-one represents a promising candidate for drug development, with its multifaceted biological activities and potential for optimization. Continued research efforts are expected to further unravel its therapeutic potential and pave the way for its translation into clinical applications. The compound's unique chemical structure and mechanism of action underscore its significance in the ongoing pursuit of novel and effective treatments for complex diseases.

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